![molecular formula C22H22ClFN2OS B3550098 1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole](/img/structure/B3550098.png)
1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole
Overview
Description
1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole is a chemical compound that has gained significant attention in recent years due to its potential therapeutic applications. It belongs to the class of indole-based compounds that have shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole is not fully understood. However, it is believed that the compound exerts its therapeutic effects through the modulation of various signaling pathways in the body. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been found to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. In addition, it has been studied for its potential use in the treatment of neurological disorders due to its ability to modulate neurotransmitter levels in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole in lab experiments include its potential therapeutic applications and its ability to modulate various signaling pathways in the body. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole. These include further studies on its mechanism of action, its potential use in combination with other drugs, and its efficacy in the treatment of various diseases. Additionally, research could focus on developing new synthesis methods to improve the yield and purity of the compound.
Scientific Research Applications
1-(2-chloro-6-fluorobenzyl)-7-ethyl-3-(4-morpholinylcarbonothioyl)-1H-indole has shown potential therapeutic applications in various scientific studies. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
[1-[(2-chloro-6-fluorophenyl)methyl]-7-ethylindol-3-yl]-morpholin-4-ylmethanethione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClFN2OS/c1-2-15-5-3-6-16-17(22(28)25-9-11-27-12-10-25)13-26(21(15)16)14-18-19(23)7-4-8-20(18)24/h3-8,13H,2,9-12,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNQVQGBOSWISCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CN2CC3=C(C=CC=C3Cl)F)C(=S)N4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClFN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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